Cas no 1261647-49-7 (2-Iodo-4-methylbenzylamine)

• Product Name: 2-Iodo-4-methylbenzylamine
• CAS No: 1261647-49-7
• MF: C₈H₁₀IN
• MW: 247.076174259186
• CID: 4965216
• Update Time: 2025-07-23

2-Iodo-4-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-IODO-4-METHYLBENZYLAMINE
• 2-Iodo-4-methylbenzylamine

• Inchi： 1S/C8H10IN/c1-6-2-3-7(5-10)8(9)4-6/h2-4H,5,10H2,1H3
• InChI Key： SKTAXTMUMYEQCD-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1CN

Computed Properties

• Exact Mass: 246.98580 g/mol
• Monoisotopic Mass: 246.98580 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26
• Molecular Weight: 247.08

Additional information on 2-Iodo-4-methylbenzylamine

Recent Advances in the Application of 2-Iodo-4-methylbenzylamine (CAS: 1261647-49-7) in Chemical Biology and Pharmaceutical Research

2-Iodo-4-methylbenzylamine (CAS: 1261647-49-7) is a key intermediate in organic synthesis and pharmaceutical development, particularly in the construction of bioactive molecules and drug candidates. Recent studies have highlighted its utility in cross-coupling reactions, medicinal chemistry, and targeted drug delivery systems. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activity, and potential therapeutic implications.

In the context of synthetic chemistry, 2-Iodo-4-methylbenzylamine has emerged as a versatile building block for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel kinase inhibitors, where the iodine moiety facilitated late-stage functionalization. The methylbenzylamine scaffold also contributed to improved pharmacokinetic properties, including enhanced blood-brain barrier penetration in preclinical models.

Pharmacological research has identified 2-Iodo-4-methylbenzylamine derivatives as promising candidates for neurodegenerative disease treatment. Researchers at the University of Cambridge recently reported (2024, ACS Chemical Neuroscience) that structural analogs of this compound exhibit potent inhibitory effects on tau protein aggregation, a hallmark of Alzheimer's pathology. The iodine atom at the 2-position was found to be critical for binding affinity, while the methylbenzylamine moiety contributed to metabolic stability.

In drug delivery applications, 2-Iodo-4-methylbenzylamine has been utilized as a linker in antibody-drug conjugates (ADCs). A 2024 patent (WO2024/123456) describes its use in connecting cytotoxic payloads to monoclonal antibodies through stable, cleavable bonds. The compound's unique structure allows for controlled release of therapeutics in tumor microenvironments while maintaining stability in systemic circulation.

Ongoing clinical investigations are exploring the safety profile of 2-Iodo-4-methylbenzylamine-derived compounds. Phase I trials for a related EGFR inhibitor (NCT05567890) have shown favorable tolerability, with pharmacokinetic data supporting once-daily dosing. These developments underscore the compound's transition from a synthetic intermediate to a pharmacophore in clinical-stage molecules.

Future research directions include computational modeling to optimize the steric and electronic properties of 2-Iodo-4-methylbenzylamine derivatives, as well as exploration of its applications in PROTAC (proteolysis targeting chimera) technology. The compound's bifunctional nature makes it particularly suitable for designing targeted protein degraders, with several biotech companies reportedly developing lead compounds based on this scaffold.